Cas no 72138-87-5 (Benzoic acid,4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester)

Benzoic acid,4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester structure
72138-87-5 structure
Product Name:Benzoic acid,4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester
CAS No:72138-87-5
MF:C22H26O5
MW:370.438847064972
CID:576578
PubChem ID:3085715
Update Time:2025-04-19

Benzoic acid,4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester
    • benzoic acid, 4-methyl-, oxydi-3,1-propanediyl ester
    • 3-[3-(4-methylbenzoyl)oxypropoxy]propyl 4-methylbenzoate
    • Bis(4-methylbenzoic acid)oxybis(3,1-propanediyl) ester
    • 72138-87-5
    • Benzoic acid, 4-methyl-, 1,1'-(oxydi-3,1-propanediyl) ester
    • Dipropylene glycol di-p-toluate
    • SCHEMBL14722604
    • DTXSID0072510
    • Inchi: 1S/C22H26O5/c1-17-5-9-19(10-6-17)21(23)26-15-3-13-25-14-4-16-27-22(24)20-11-7-18(2)8-12-20/h5-12H,3-4,13-16H2,1-2H3
    • InChI Key: XMJAXLGZQSTXMT-UHFFFAOYSA-N
    • SMILES: O(CCCOC(C1C=CC(C)=CC=1)=O)CCCOC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 370.17808
  • Monoisotopic Mass: 370.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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